Cas no 1807318-35-9 (Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate)

Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate is a versatile intermediate in organic synthesis, particularly valued for its bifunctional reactivity due to the presence of both ester and keto-chloride moieties. The compound's structure enables selective modifications, making it useful in the preparation of complex molecules, including pharmaceuticals and agrochemicals. Its carboxyvinyl group offers opportunities for further functionalization via Michael additions or condensation reactions, while the chloro-ketone moiety allows nucleophilic substitution or reduction pathways. The ethyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly advantageous in multistep syntheses requiring controlled reactivity and structural diversity. Proper storage under inert conditions is recommended to maintain stability.
Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate structure
1807318-35-9 structure
Product Name:Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate
CAS No:1807318-35-9
MF:C15H15ClO5
MW:310.729604005814
CID:4959666
Update Time:2025-06-09

Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate
    • Inchi: 1S/C15H15ClO5/c1-2-21-15(20)14-10(6-7-13(18)19)4-3-5-11(14)8-12(17)9-16/h3-7H,2,8-9H2,1H3,(H,18,19)/b7-6+
    • InChI Key: YDHQCZNBUFRLOS-VOTSOKGWSA-N
    • SMILES: ClCC(CC1C=CC=C(/C=C/C(=O)O)C=1C(=O)OCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 418
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.7

Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002864-250mg
Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate
1807318-35-9 97%
250mg
$484.80 2023-09-02
Alichem
A015002864-500mg
Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate
1807318-35-9 97%
500mg
$798.70 2023-09-02
Alichem
A015002864-1g
Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate
1807318-35-9 97%
1g
$1534.70 2023-09-02

Additional information on Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate

Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate (CAS No. 1807318-35-9): A Comprehensive Overview

Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate, identified by its CAS number 1807318-35-9, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense study. The molecular backbone consists of a benzoate moiety, which is further functionalized with carboxyvinyl and chloroalkyl groups, contributing to its diverse chemical behavior.

The structural features of Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate include a benzene ring substituted with a carboxyvinyl group at the 2-position and a chloro-substituted propyl group at the 6-position. This arrangement imparts specific reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its utility in various chemical transformations, including condensation reactions, polymerization processes, and as a precursor in the synthesis of more complex molecules.

In recent years, Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate has been explored for its potential applications in pharmaceuticals. The compound's ability to undergo selective functionalization makes it an attractive candidate for drug development. Researchers have been particularly interested in its role as a building block for designing novel therapeutic agents. The carboxyvinyl group, for instance, can be further modified to introduce additional functionalities, such as hydroxyl or amino groups, which are crucial for biological activity.

One of the most promising areas of research involving Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate is its use in the synthesis of bioactive molecules. Studies have demonstrated its utility in creating derivatives with potential antimicrobial and anti-inflammatory properties. The chloro-substituted propyl group can be further elaborated to produce compounds that interact with biological targets, such as enzymes or receptors. This flexibility in structural modification allows chemists to fine-tune the properties of the final product to meet specific pharmacological requirements.

The compound's reactivity also makes it a valuable tool in materials science. Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate can be incorporated into polymers and coatings to enhance their mechanical strength and thermal stability. Its ability to form stable cross-links with other polymers suggests potential applications in high-performance materials used in aerospace, automotive, and construction industries. The benzoate core provides a rigid framework that can improve the durability of materials under harsh conditions.

From an industrial perspective, Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate represents an important intermediate in large-scale chemical synthesis. Its synthesis involves multi-step reactions that require precise control over reaction conditions. Advances in catalytic processes have enabled more efficient production methods, reducing costs and improving yields. These improvements are crucial for meeting the growing demand for specialized chemicals used in pharmaceuticals and advanced materials.

The environmental impact of Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate is another area of concern that has been addressed through recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. By optimizing reaction conditions and employing sustainable catalysts, scientists aim to make the production process more environmentally friendly without compromising efficiency.

Future research directions for Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate include exploring its role in drug delivery systems. The compound's ability to form stable complexes with other molecules could be harnessed to create targeted delivery mechanisms for therapeutic agents. This would enhance drug efficacy while reducing side effects by ensuring that active ingredients are released only at their intended site of action.

Additionally, the compound's potential as a ligand in coordination chemistry has not been fully exploited. Researchers are investigating its interactions with metal ions to develop new catalysts or sensors based on metal complexes derived from Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate. These applications could have far-reaching implications in fields such as catalysis, environmental monitoring, and nanotechnology.

In conclusion, Ethyl 2-(2-carboxyvinyl)-6-(3-chloro-2-oxopropyl)benzoate (CAS No. 1807318-35-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to advanced materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in innovation and technological advancement.

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